![molecular formula C11H14N4OS B2695060 7-(piperazin-1-ylmethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one CAS No. 278614-87-2](/img/structure/B2695060.png)
7-(piperazin-1-ylmethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“7-(piperazin-1-ylmethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one” is a chemical compound with the CAS Number: 278614-87-2. It has a molecular weight of 250.32 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI code for this compound is 1S/C11H14N4OS/c16-10-7-9 (8-14-3-1-12-2-4-14)13-11-15 (10)5-6-17-11/h5-7,12H,1-4,8H2 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a melting point of 157-159 degrees Celsius . It’s a powder that is stored at room temperature .Scientific Research Applications
Antiproliferative Activity
Pyrido[2,3-d]pyrimidin-5-one derivatives have shown promising antiproliferative effects. Notably, the compound API-1 —a member of this class—demonstrates potent antiproliferative activity . Researchers are actively exploring its potential as an anticancer agent.
Tyrosine Kinase Inhibition
Among pyrido[2,3-d]pyrimidin-7-one derivatives, TKI-28 stands out as a tyrosine kinase inhibitor. Tyrosine kinases play crucial roles in cell signaling pathways, making them attractive targets for cancer therapy .
Cyclin-Dependent Kinase (CDK4) Inhibition
Another intriguing application involves CDK4 inhibition. Certain pyrido[2,3-d]pyrimidin-7-one derivatives exhibit inhibitory effects on cyclin-dependent kinase 4 (CDK4), which regulates cell cycle progression. These compounds hold promise for cancer treatment .
Antimicrobial Properties
Pyrido[2,3-d]pyrimidines have demonstrated antimicrobial activity. Researchers have explored their potential as agents against bacterial and fungal infections .
Anti-Inflammatory and Analgesic Effects
Some pyrido[2,3-d]pyrimidine derivatives exhibit anti-inflammatory and analgesic properties. These compounds could contribute to the development of novel pain-relieving medications .
Hypotensive Activity
Certain pyrido[2,3-d]pyrimidines have hypotensive effects, which may be relevant for managing blood pressure .
Antihistaminic Properties
Explorations into antihistaminic activity have revealed interesting findings. Pyrido[2,3-d]pyrimidines could potentially modulate histamine receptors, impacting allergic responses .
Other Biological Activities
While the above applications are well-documented, pyrido[2,3-d]pyrimidines continue to be investigated for additional biological effects. These include potential roles in neuroprotection, metabolic disorders, and more .
Safety and Hazards
properties
IUPAC Name |
7-(piperazin-1-ylmethyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N4OS/c16-10-7-9(8-14-3-1-12-2-4-14)13-11-15(10)5-6-17-11/h5-7,12H,1-4,8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJUYJZMIDWFGQL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)CC2=CC(=O)N3C=CSC3=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
250.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(piperazin-1-ylmethyl)-5H-[1,3]thiazolo[3,2-a]pyrimidin-5-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.